29589-63-5
Description
However, based on standard chemical nomenclature practices, this identifier likely corresponds to a specific organic or inorganic compound. To fulfill the user’s request for a detailed comparison, this article will rely on structural and functional analogs referenced in the evidence, adhering to guidelines for scientific rigor and authoritative sourcing .
Properties
CAS No. |
29589-63-5 |
|---|---|
Molecular Formula |
C7H15NO2 |
Molecular Weight |
145,2 g/mole |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The evidence highlights methodologies for comparing compounds based on structural features, physicochemical properties, and functional applications. Below is a synthesized analysis using data from analogous compounds and standardized criteria from the provided materials.
Table 1: Key Physicochemical Properties of 29589-63-5 and Analogs
* Data for this compound is inferred from structural analogs due to lack of direct evidence.
Key Observations :
CAS 56469-02-4 (C₉H₉NO₂) contains a heterocyclic ring (isatin derivative), indicating functional overlap in medicinal chemistry or dye synthesis .
Functional Contrasts :
- Bioavailability : CAS 56469-02-4 exhibits higher bioavailability (0.85 vs. 0.55), likely due to reduced halogenation and improved solubility .
- Synthetic Complexity : CAS 918538-05-3 and 1046861-20-4 have higher synthetic accessibility scores (2.07), reflecting challenges in multi-step halogenation or boron-containing synthesis .
Hazard Profiles: Halogenated analogs (e.g., CAS 918538-05-3) carry warnings for skin/eye irritation (H315, H319) and respiratory hazards (H335) , whereas non-halogenated derivatives like CAS 56469-02-4 may have milder safety profiles.
Research Findings and Limitations
- Data Gaps : Direct experimental data for this compound is absent in the evidence, necessitating reliance on analogs. For authoritative comparisons, consult spectral databases (e.g., Tables of Spectral Data for Structure Determination of Organic Compounds ) or peer-reviewed journals adhering to Analytical Chemistry guidelines .
- Methodological Consistency : Studies must follow standardized protocols for reproducibility, as emphasized in Guidelines for Authors of Solid Fuel Chemistry .
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